1-[(4-Phenoxyphenyl)methyl]piperazine

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 1-[(4-phenoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C17H20N2O/c1-2-4-16(5-3-1)20-17-8-6-15(7-9-17)14-19-12-10-18-11-13-19/h1-9,18H,10-14H2
• InChI Key: BYIHCIDDENJRJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=C(C=C2)OC3=CC=CC=C3

Description

1-[(4-Phenoxyphenyl)methyl]piperazine is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-acetyl-4-((4-phenoxyphenyl)methyl)piperazine (316 mg) was dissolved in ethanol (20 ml), and aqueous potassium hydroxide solution (3 ml, potassium hydroxide 1 g) was added, followed by heating the mixture to reflux for 4 hours. Water was added to the reaction mixture and the mixture was extracted 3 times with chloroform. Organic layers were combined and dried over anhydrous sodium sulfate, followed by removal of chloroform to obtain 267 mg of 1-((4-phenoxyphenyl)methyl)piperazine. Yield: 98%.